4-{2-[(4-nitrophenyl)amino]-1,3-thiazol-4-yl}phenol

• IUPAC Name: 4-[2-(4-nitroanilino)-1,3-thiazol-4-yl]phenol
• InChI: InChI=1S/C15H11N3O3S/c19-13-7-1-10(2-8-13)14-9-22-15(17-14)16-11-3-5-12(6-4-11)18(20)21/h1-9,19H,(H,16,17)
• InChI Key: PCGLAMBTDUKVPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)NC3=CC=C(C=C3)[N+](=O)[O-])O
• Molecular Formula: C15H11N3O3S
• Molecular Weight: 313.3 g/mol

Description

4-{2-[(4-nitrophenyl)amino]-1,3-thiazol-4-yl}phenol, also known as NITP, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. It is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure. NITP has been synthesized using various methods and has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-{2-[(4-nitrophenyl)amino]-1,3-thiazol-4-yl}phenol is not fully understood, but it is believed to involve the formation of reactive oxygen species (ROS) upon exposure to light. These ROS can cause damage to cellular components, leading to cell death.
Biochemical and Physiological Effects:
4-{2-[(4-nitrophenyl)amino]-1,3-thiazol-4-yl}phenol has been shown to have both biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells and to inhibit the growth of tumors in animal models. In addition, 4-{2-[(4-nitrophenyl)amino]-1,3-thiazol-4-yl}phenol has been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{2-[(4-nitrophenyl)amino]-1,3-thiazol-4-yl}phenol in lab experiments is its high selectivity for metal ions, which makes it a useful tool for the detection of these ions in biological samples. However, one limitation of using 4-{2-[(4-nitrophenyl)amino]-1,3-thiazol-4-yl}phenol is its potential toxicity, which must be taken into consideration when designing experiments.

Future Directions

There are many potential future directions for research involving 4-{2-[(4-nitrophenyl)amino]-1,3-thiazol-4-yl}phenol. One area of interest is the development of new drugs based on the structure of 4-{2-[(4-nitrophenyl)amino]-1,3-thiazol-4-yl}phenol. Another area of research is the optimization of the synthesis method for 4-{2-[(4-nitrophenyl)amino]-1,3-thiazol-4-yl}phenol, with the goal of improving yields and purity. Additionally, further studies are needed to fully understand the mechanism of action of 4-{2-[(4-nitrophenyl)amino]-1,3-thiazol-4-yl}phenol and its potential applications in various fields of science.

Scientific Research Applications

4-{2-[(4-nitrophenyl)amino]-1,3-thiazol-4-yl}phenol has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions and as a photosensitizer for photodynamic therapy. In addition, 4-{2-[(4-nitrophenyl)amino]-1,3-thiazol-4-yl}phenol has been studied for its potential use in the development of new drugs for the treatment of cancer and other diseases.